Cas no 117136-33-1 ((2R,3S,4R)-2-(((tert-Butyldimethylsilyl)oxy)methyl)-3,4-dihydro-2H-pyran-3,4-diyl diacetate)

• Product Name: (2R,3S,4R)-2-(((tert-Butyldimethylsilyl)oxy)methyl)-3,4-dihydro-2H-pyran-3,4-diyl diacetate
• CAS No: 117136-33-1
• MF: C₁₆H₃₀O₈Si
• MW: 378.490107059479
• CID: 132692
• PubChem ID: 24870825
• Update Time: 2024-11-03

(2R,3S,4R)-2-(((tert-Butyldimethylsilyl)oxy)methyl)-3,4-dihydro-2H-pyran-3,4-diyl diacetate Chemical and Physical Properties

Names and Identifiers

• (2R,3S,4R)-2-(((tert-Butyldimethylsilyl)oxy)methyl)-3,4-dihydro-2H-pyran-3,4-diyl diacetate
• 3,4-di-O-acetyl-1,5-anhydro-6-O-t-butyldimethylsilyl-2-deoxy-D-arabino-hex-1-enitol
• 3,4-Di-o-Acetyl-6-o-(Tert-Butyldimethylsilyl)-D-Glucal
• D-arabino-Hex-1-enitol,1,5-anhydro-2-deoxy-6-O-[(1,1-dimethylethyl)dimethylsilyl]-, 3,4-diacet...
• D-arabino-Hex-1-enitol,1,5-anhydro-2-deoxy-6-O-[(1,1-dimethylethyl)dimethylsilyl]-, 3,4-diacetate
• D-arabino-Hex-1-enitol, 1,5-anhydro-2-deoxy-6-O-[(1,1-dimethylethyl)dimethylsilyl]-, 3,4-diacetate
• 3,4-Di-O-acetyl-6-O-tert-butyldimethylsilyl-D-glucal, 97%,
• 2,3-di-O-acetyl-6-O-tert-butyldimethylsilyl-D-glucal

• MDL： MFCD01321277
• Inchi： 1S/C16H30O8Si/c1-10(18)23-14(12(20)8-17)15(24-11(2)19)13(21)9-22-25(6,7)16(3,4)5/h8,12-15,20-21H,9H2,1-7H3/t12-,13+,14+,15+/m0/s1
• InChI Key： DGPMSALVNCCUAW-GBJTYRQASA-N
• SMILES： [C@@H](OC(=O)C)([C@H](O)CO[Si](C)(C)C(C)(C)C)[C@H](OC(=O)C)[C@@H](O)C=O

Computed Properties

• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 471
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: nothing

Experimental Properties

• Color/Form: liquid
• Density: 1.044 g/mL at 25 °C(lit.)
• Boiling Point: 367.6±42.0 °C(Predicted)
• Flash Point: Degrees Fahrenheit:>235.4°F
  Degrees Celsius:>113°C
  
• Refractive Index: n20/D 1.456(lit.)
• PSA: 71.06000
• LogP: 2.78410
• Solubility: Not determined
• Optical Activity: [α]20/D −7°, c = 1.4 in chloroform

(2R,3S,4R)-2-(((tert-Butyldimethylsilyl)oxy)methyl)-3,4-dihydro-2H-pyran-3,4-diyl diacetate Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：−20°C